Cas no 34605-70-4 (5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole)

• Product Name: 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole
• CAS No: 34605-70-4
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD31652201
• CID: 4779697
• PubChem ID: 138109082
• Update Time: 2026-02-27

5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole
• SY263259
• 5-(2,5-DIMETHYL-1H-PYRROL-1-YL)-1-METHYL-1H-PYRAZOLE
• MFCD31652201
• F53167
• 34605-70-4
• 5-(2,5-dimethylpyrrol-1-yl)-1-methylpyrazole

• MDL： MFCD31652201
• Inchi： 1S/C10H13N3/c1-8-4-5-9(2)13(8)10-6-7-11-12(10)3/h4-7H,1-3H3
• InChI Key： ZRXGKXVZRTYNBJ-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)C1=CC=NN1C

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole

Comprehensive Overview of 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole (CAS No. 34605-70-4)

The compound 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole (CAS No. 34605-70-4) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This article delves into the chemical characteristics, synthesis methods, and emerging uses of this compound, while also addressing common queries and trends in scientific research.

Chemically, 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of both pyrrole and pyrazole rings in its structure makes it a versatile building block for the development of novel pharmaceuticals and agrochemicals. Researchers have explored its potential as a ligand in coordination chemistry, owing to its ability to form stable complexes with transition metals.

One of the most frequently searched questions regarding this compound is its synthesis pathway. The typical preparation of 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole involves the condensation of 2,5-dimethylpyrrole with 1-methyl-1H-pyrazole-5-carbaldehyde under controlled conditions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, such as using microwave-assisted reactions or catalytic processes, which align with the growing demand for environmentally friendly chemical production.

In the context of drug discovery, this compound has shown promise as a scaffold for kinase inhibitors, which are crucial in the treatment of various diseases, including cancer and inflammatory disorders. Its structural flexibility allows for easy modification, making it a valuable tool for structure-activity relationship (SAR) studies. Additionally, its fluorescence properties have been investigated for potential applications in bioimaging and sensor development.

The thermal stability and solubility profile of 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole are also topics of interest among researchers. Studies have shown that it exhibits moderate stability under standard conditions, with decomposition occurring at elevated temperatures. Its solubility in common organic solvents, such as dichloromethane and dimethyl sulfoxide (DMSO), makes it suitable for various experimental setups.

Another area of exploration is the compound's potential role in material science. Its ability to form supramolecular assemblies through non-covalent interactions has been studied for applications in organic electronics and nanotechnology. The integration of such compounds into conductive polymers or light-emitting diodes (LEDs) is a growing trend, driven by the need for more efficient and sustainable materials.

From an analytical chemistry perspective, the characterization of 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and conformational dynamics, which are essential for quality control and further research.

In conclusion, 5-(2,5-Dimethyl-1-pyrrolyl)-1-methyl-1H-pyrazole (CAS No. 34605-70-4) is a multifaceted compound with wide-ranging applications in pharmaceuticals, material science, and chemical research. Its unique structural features and adaptable properties make it a subject of ongoing investigation, particularly in the context of sustainable chemistry and innovative material design. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary scientific challenges.